Cas no 2098014-19-6 (1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098014-19-6
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 5725135
• PubChem ID: 121213437
• Update Time: 2025-08-03

1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile
• F2198-4942
• starbld0037025
• 2098014-19-6
• AKOS026723905
• 1-ethyl-3-pyridin-3-ylpyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-ethyl-3-(3-pyridinyl)-

• Inchi： 1S/C11H10N4/c1-2-15-8-10(6-12)11(14-15)9-4-3-5-13-7-9/h3-5,7-8H,2H2,1H3
• InChI Key： VTRLQWWQHSUXGJ-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C2C=NC=CC=2)=N1)CC

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±35.0 °C(Predicted)
• pka: 2.67±0.12(Predicted)

Additional information on 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile

Research Brief on 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile (CAS: 2098014-19-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile (CAS: 2098014-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile as a key intermediate in the synthesis of novel heterocyclic compounds with potential kinase inhibitory activity. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural features of this compound make it a promising scaffold for the development of selective kinase inhibitors. Computational modeling and in vitro assays have demonstrated its ability to bind to specific kinase domains, thereby modulating downstream signaling pathways.

In addition to its kinase inhibitory potential, 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile has been investigated for its anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymatic processes.

The synthetic pathways for 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile have also been optimized in recent years, with researchers developing more efficient and scalable methods. A notable advancement is the use of microwave-assisted synthesis, which reduces reaction times and improves yields compared to traditional methods. These improvements are critical for facilitating the large-scale production of this compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is focused on designing prodrugs or nanoformulations to address these limitations and improve its therapeutic efficacy.

In conclusion, 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile represents a compelling candidate for further investigation in drug discovery. Its multifunctional pharmacological profile, combined with advances in synthetic chemistry, positions it as a valuable tool for developing next-generation therapeutics. Future studies should prioritize in vivo validation and translational research to unlock its full potential in treating complex diseases.